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Compound of Interest

Compound Name: Mini gastrin I, human tfa

Cat. No.: B15616805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Mini gastrin I and its

full-length counterparts, gastrin-17 (G-17) and gastrin-34 (G-34). The information presented is

supported by experimental data to aid in research and development decisions.

Introduction to Gastrin and its Isoforms
Gastrin is a peptide hormone that plays a crucial role in regulating gastric acid secretion and

mucosal growth. It exists in several molecular forms, with gastrin-17 (G-17, "little gastrin") and

gastrin-34 (G-34, "big gastrin") being the predominant circulating full-length forms. Mini gastrin,

also known as gastrin-14 (G-14), is a shorter, biologically active fragment. All forms of gastrin

share an identical C-terminal tetrapeptide amide sequence (Trp-Met-Asp-Phe-NH2), which is

essential for their biological activity. This shared sequence allows them to bind to and activate

the cholecystokinin B (CCK-B) receptor, a G-protein coupled receptor, to elicit their

physiological effects.

Quantitative Comparison of Biological Activity
The following table summarizes the key quantitative parameters comparing the activity of Mini

gastrin I and full-length gastrins.
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Parameter
Mini Gastrin
(G-14)

Gastrin-17 (G-
17)

Gastrin-34 (G-
34)

Reference

Receptor Binding

Affinity (IC50)

~1-3 nM (for

various analogs)

High affinity

(comparable to

Mini gastrin)

High affinity

(comparable to

Mini gastrin)

[1][2][3]

Gastric Acid

Secretion (ED50)

Equal to G-17

and G-34

Equal to G-14

and G-34

Equal to G-14

and G-17
[4]

Disappearance

Half-Time (in

dogs)

1.75 min 4.85 min 11.53 min [4]

Signaling Pathways
Both Mini gastrin I and full-length gastrins activate the same primary signaling pathway upon

binding to the CCK-B receptor. This activation leads to a cascade of intracellular events

culminating in the physiological responses associated with gastrin.
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Cell Membrane

Cytosol

Gastrin (Mini or Full-length)

CCK-B Receptor (GPCR)

Binding

Gq protein

Activation

Phospholipase C (PLC)

Activation

PIP2

Hydrolysis

IP3

DAG

Ca²⁺

Release from ER

Protein Kinase C (PKC)

Activation

Activation

Cellular Response
(e.g., Acid Secretion)

Phosphorylation
of target proteins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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